Cas no 73338-66-6 (b-Alanine,N,N-bis[2-[bis(2-carboxyethyl)amino]ethyl]-, pentapotassium salt (9CI))

b-Alanine,N,N-bis[2-[bis(2-carboxyethyl)amino]ethyl]-, pentapotassium salt (9CI) structure
73338-66-6 structure
Product Name:b-Alanine,N,N-bis[2-[bis(2-carboxyethyl)amino]ethyl]-, pentapotassium salt (9CI)
CAS No:73338-66-6
MF:C19H28K5N3O10
MW:653.931230545044
CID:574066
PubChem ID:44154269
Update Time:2025-04-19

b-Alanine,N,N-bis[2-[bis(2-carboxyethyl)amino]ethyl]-, pentapotassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N,N-bis[2-[bis(2-carboxyethyl)amino]ethyl]-, pentapotassium salt (9CI)
    • pentapotassium N,N-bis[2-[bis(2-carboxyethyl)amino]ethyl]-beta-alaninate
    • pentapotassium,3-[2-[2-[bis(2-carboxylatoethyl)amino]ethyl-(2-carboxylatoethyl)amino]ethyl-(2-carboxylatoethyl)amino]propanoate
    • pentapotassium 3-[bis[2-(bis(2-carboxyethyl)amino)ethyl]amino]propanoate
    • Pentapotassium N,N-bis(2-(bis(2-carboxyethyl)amino)ethyl)-beta-alaninate
    • 73338-66-6
    • DTXSID70223567
    • EINECS 277-390-6
    • Inchi: 1S/C19H33N3O10.5K/c23-15(24)1-6-20(7-2-16(25)26)11-13-22(10-5-19(31)32)14-12-21(8-3-17(27)28)9-4-18(29)30;;;;;/h1-14H2,(H,23,24)(H,25,26)(H,27,28)(H,29,30)(H,31,32);;;;;/q;5*+1/p-5
    • InChI Key: BIHZWNXZLWCQJS-UHFFFAOYSA-I
    • SMILES: [K+].[K+].[K+].[K+].[K+].[O-]C(CCN(CCN(CCC(=O)[O-])CCC(=O)[O-])CCN(CCC(=O)[O-])CCC(=O)[O-])=O

Computed Properties

  • Exact Mass: 652.9960015g/mol
  • Monoisotopic Mass: 652.9960015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 16
  • Complexity: 521
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 210Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.